Cas no 64445-04-1 ((4-tert-Butylphenyl)sulfonylacetonitrile)

(4-tert-Butylphenyl)sulfonylacetonitrile structure
64445-04-1 structure
Product Name:(4-tert-Butylphenyl)sulfonylacetonitrile
CAS No:64445-04-1
MF:C12H15NO2S
MW:237.31800198555
MDL:MFCD00245070
CID:423850
PubChem ID:3656335
Update Time:2025-04-19

(4-tert-Butylphenyl)sulfonylacetonitrile Chemical and Physical Properties

Names and Identifiers

    • Acetonitrile, [[4-(1,1-dimethylethyl)phenyl]sulfonyl]-
    • 2-(4-tert-butylphenyl)sulfonylacetonitrile
    • MS-10843
    • AKOS005716356
    • UKRHKLHRSIUATR-UHFFFAOYSA-N
    • 64445-04-1
    • [(4-tert-butylphenyl)sulfonyl]acetonitrile
    • MFCD00245070
    • 2-((4-(TERT-BUTYL)PHENYL)SULFONYL)ACETONITRILE
    • SBB062386
    • 2-(4-tert-butylbenzenesulfonyl)acetonitrile
    • CS-0326740
    • 2-(4-tert-butylbenzenesulfonyl) acetonitrile
    • SCHEMBL4073443
    • DTXSID30394727
    • (4-tert-Butylphenyl)sulfonylacetonitrile
    • MDL: MFCD00245070
    • Inchi: 1S/C12H15NO2S/c1-12(2,3)10-4-6-11(7-5-10)16(14,15)9-8-13/h4-7H,9H2,1-3H3
    • InChI Key: UKRHKLHRSIUATR-UHFFFAOYSA-N
    • SMILES: S(CC#N)(C1C=CC(=CC=1)C(C)(C)C)(=O)=O

Computed Properties

  • Exact Mass: 237.08245
  • Monoisotopic Mass: 237.082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • PSA: 57.93

(4-tert-Butylphenyl)sulfonylacetonitrile Pricemore >>

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